Cas no 1266858-50-7 (1-(3-hydroxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-hydroxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1266858-50-7
• MF: C₇H₈F₃N₃O₃
• MW: 239.151931762695
• CID: 6431797
• PubChem ID: 82211443
• Update Time: 2025-11-01

1-(3-hydroxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1593220
• 1266858-50-7

• Inchi： 1S/C7H8F3N3O3/c8-7(9,10)5-4(6(15)16)11-12-13(5)2-1-3-14/h14H,1-3H2,(H,15,16)
• InChI Key： MAMPNJXJCTYDCL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1CCCO)(F)F

Computed Properties

• Exact Mass: 239.05177561g/mol
• Monoisotopic Mass: 239.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(3-hydroxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-(3-hydroxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1266858-50-7)

The compound 1-(3-hydroxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1266858-50-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This triazole derivative, characterized by a trifluoromethyl group and a carboxylic acid moiety, exhibits promising pharmacological properties, including enzyme inhibition and antimicrobial activity. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its versatility as a scaffold for drug development.

One of the key advancements in the study of this compound is its role as a potent inhibitor of specific enzymes involved in inflammatory and metabolic pathways. Researchers have demonstrated that the trifluoromethyl group enhances the compound's binding affinity to target proteins, while the carboxylic acid moiety facilitates interactions with key amino acid residues in the active site. These findings have been supported by X-ray crystallography and molecular docking studies, which provide detailed insights into the compound's mechanism of action at the molecular level.

In addition to its enzyme inhibitory properties, 1-(3-hydroxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid has shown remarkable antimicrobial activity against a range of pathogenic bacteria and fungi. Recent in vitro studies have reported its efficacy against drug-resistant strains, suggesting its potential as a lead compound for the development of novel antibiotics. The compound's ability to disrupt microbial cell wall synthesis and inhibit essential metabolic enzymes has been identified as a key factor contributing to its broad-spectrum activity.

Another area of interest is the compound's application in the design of prodrugs and targeted delivery systems. Researchers have explored its conjugation with various carrier molecules to enhance bioavailability and tissue specificity. For instance, recent studies have investigated its incorporation into nanoparticles and liposomes, which have shown improved pharmacokinetic profiles and reduced off-target effects in preclinical models. These advancements underscore the compound's potential in addressing challenges related to drug delivery and therapeutic efficacy.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are focused on structural modifications to reduce potential toxicity and improve metabolic stability. Computational modeling and high-throughput screening are being employed to identify derivatives with enhanced therapeutic indices. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(3-hydroxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations, paving the way for its integration into future drug development pipelines.